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Compound of Interest

Compound Name: 3-Methyl-2-naphthol

Cat. No.: B095456

Essential Safety and Handling Guide for 3-Methyl-2-
naphthol

Disclaimer: No comprehensive Safety Data Sheet (SDS) for 3-Methyl-2-naphthol is readily
available. This guide is based on the safety information for the closely related compound, 2-
Naphthol (CAS No. 135-19-3). Researchers should handle 3-Methyl-2-naphthol with the
assumption that it has similar or potentially greater hazards. All procedures should be
conducted with caution and under the supervision of a qualified professional.

This document provides immediate and essential safety protocols, operational plans, and
disposal instructions for laboratory personnel, including researchers, scientists, and drug
development professionals, working with 3-Methyl-2-naphthol.

Immediate Safety Information

3-Methyl-2-naphthol is presumed to be harmful if swallowed or inhaled and may cause skin
and eye irritation.[1][2][3] It is also considered very toxic to aquatic life.[1][3][4]

Personal Protective Equipment (PPE) at a Glance

Proper PPE is the first line of defense against exposure. The minimum required PPE for
handling 3-Methyl-2-naphthol includes:
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Protection Type Required PPE

Chemical safety goggles or a face shield are

Eye/Face Protection
mandatory.[1][5][6]

A lab coat is required. For significant handling,
Skin Protection chemical-resistant coveralls or "bunny suits"”

offer more complete protection.[5]

Chemical-resistant gloves (e.qg., nitrile) are
] required. Always inspect gloves for integrity
Hand Protection )
before use and dispose of them properly after

handling.[1][7]

Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood.[1]
Respiratory Protection [8] If dust or aerosols are generated, a NIOSH-

approved respirator with an appropriate

cartridge is necessary.[1][8]

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for handling 3-Methyl-2-naphthol in a
laboratory setting.

» Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]

o Protect from direct sunlight and store away from incompatible materials such as acids,
strong oxidizing agents, and strong bases.[1]

e Handling and Use:

o All handling of 3-Methyl-2-naphthol should be conducted in a designated area, preferably
within a chemical fume hood.[1][8]
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[e]

Avoid the formation of dust and aerosols.[7]

o

Do not breathe dust, fumes, or vapors.[2][4]

[¢]

Avoid contact with skin, eyes, and clothing.[4][8]

[¢]

Wash hands thoroughly after handling.[4]

[e]

Do not eat, drink, or smoke in the handling area.[4]

o Spill and Emergency Procedures:

o Spill: In case of a spill, evacuate the area.[7] For small spills, carefully sweep up the solid
material, avoiding dust generation, and place it in a suitable, closed container for disposal.
[1] Do not flush into surface water or the sanitary sewer system.[1][2]

o Fire: Use a water spray, dry chemical, carbon dioxide, or chemical foam to extinguish a
fire.[9] Wear self-contained breathing apparatus and full protective gear.[8]

o First Aid:

» [nhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1][2]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes
while removing contaminated clothing. Get medical attention if irritation persists.[2][4]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

» Ingestion: Do NOT induce vomiting. Call a physician or poison control center
immediately.[1][2]

Disposal Plan

All waste containing 3-Methyl-2-naphthol must be treated as hazardous waste and disposed
of according to federal, state, and local regulations.[4]
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o Waste Segregation:

o Segregate all 3-Methyl-2-naphthol waste (solid and liquid) from non-hazardous waste.
[10] This includes contaminated PPE, labware, and absorbent materials.

e Waste Containment and Labeling:
o Collect waste in compatible, sealed containers.[11]

o Label all waste containers clearly with "Hazardous Waste" and the full chemical name: "3-
Methyl-2-naphthol”.[10][11]

o Disposal Procedure:

o Dispose of the contents and container to an approved waste disposal plant.[2][4] This is
typically done through your institution's Environmental Health and Safety (EHS)
department.

o For empty containers, the first rinse should be collected and disposed of as hazardous
waste.[11]

uantitative Data Summary (Based on 2-Naphthol

Property Value

Melting Point 120 -122 °C
Boiling Point 285 - 286 °C
Vapor Pressure 1 hPa @ 50 °C
Oral LD50 (Rat) 1320 mg/kg
Dermal LD50 (Rabbit) >10 g/kg
Inhalation LC50 (Rat) 2.2 mg/L (4 h)

Experimental Workflow
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Start:
Handling 3-Methyl-2-naphthol

1. Don Personal Protective Equipment (PPE)
- Goggles/Face Shield
- Lab Coat/Coveralls
- Nitrile Gloves
- Respirator (if needed)

2. Chemical Handling
- Work in a fume hood
- Avoid dust/aerosol generation
- Avoid contact and inhalation

3. Storage
- Tightly sealed container
- Cool, dry, well-ventilated area
- Protect from light

4. Spill or Emergency?

Spill Exposure

Spill Response:
- Evacuate and ventilate
- Absorb and collect waste
- Decontaminate area

No

First Aid:
- Follow specific procedures
for inhalation, skin/eye contact, ingestion
- Seek medical attention

4

5. Waste Collection
- Segregate hazardous waste
- Use compatible, sealed containers
- Label clearly

6. Disposal
- Contact EHS for pickup
- Dispose through approved facility

End:
Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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